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Compound of Interest

Compound Name: Cyclo(Asp-Asp)

Cat. No.: B1588228 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclo(Asp-Asp), a cyclic dipeptide composed of two aspartic acid residues, represents a class

of molecules known as 2,5-diketopiperazines (DKPs).[1][2] These cyclic structures grant them

unique biochemical properties, most notably enhanced stability and resistance to enzymatic

degradation compared to their linear peptide counterparts.[3] This inherent stability makes

Cyclo(Asp-Asp) and other DKPs promising candidates for applications in pharmacology,

where longevity and sustained activity are crucial for therapeutic efficacy.[3][4]

This technical guide provides a comprehensive overview of Cyclo(Asp-Asp), focusing on its

synthesis, characterization, and potential biological roles. It is designed to serve as a resource

for professionals in drug discovery, biochemistry, and materials science who are interested in

the unique potential of cyclic peptides.

Physicochemical and Structural Data
The fundamental properties of Cyclo(Asp-Asp) are summarized below. This data is essential

for its handling, characterization, and experimental use.
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Property Value Reference(s)

IUPAC Name

2-[(2S,5S)-5-

(carboxymethyl)-3,6-

dioxopiperazin-2-yl]acetic acid

[5]

Synonyms

Cyclo(L-Asp-L-Asp),

(3S,6S)-3,6-

Bis(carboxymethyl)piperazine-

2,5-dione

N/A

CAS Number 35309-53-6 [5][6]

Molecular Formula C₈H₁₀N₂O₆ [5][6]

Molecular Weight 230.17 g/mol [5][6]

Appearance White to off-white powder [4]

Purity
Typically >98% via chemical

synthesis
[3]

Synthesis of Cyclo(Asp-Asp)
The synthesis of Cyclo(Asp-Asp) involves the formation of a dipeptide from two aspartic acid

monomers, followed by an intramolecular cyclization to form the diketopiperazine ring. A

common challenge in synthesizing peptides containing aspartic acid is the formation of an

aspartimide side-product, which can lead to impurities and lower yields.[7][8] Careful selection

of protecting groups and reaction conditions is crucial to minimize this side reaction.

A generalized solution-phase synthesis protocol is outlined below, based on established

methods for diketopiperazine formation.[5][9]

Logical Workflow for Cyclo(Asp-Asp) Synthesis
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Synthesis Protocol

Start: Protected Aspartic Acid
(e.g., Boc-Asp(OBzl)-OH)

1. Dipeptide Formation
Couple with second protected Asp residue

(e.g., H-Asp(OBzl)-OMe)

2. N-Terminal Deprotection
Remove Boc group (e.g., with TFA)

3. Intramolecular Cyclization
Heat in suitable solvent (e.g., acetic acid or high-boiling alcohol)

4. Side-Chain Deprotection
Remove Benzyl (OBzl) groups

(e.g., via catalytic hydrogenation)

5. Purification
(e.g., Recrystallization or Chromatography)

Final Product: Cyclo(Asp-Asp)
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Analytical Characterization
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FTIR Spectroscopy
Identify Functional Groups

(Amide C=O, O-H)

result_mw
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result_struct

Confirm Connectivity

result_purity

Purity >98%

Conceptual Role of Cyclo(Asp-Asp) in Cellular Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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